3-Amino-N-butylbenzenesulfonamide
Overview
Description
3-Amino-N-butylbenzenesulfonamide is a technical grade compound with a linear formula of H2NC6H4SO2NH(CH2)3CH3 . It has a molecular weight of 228.31 .
Molecular Structure Analysis
The molecular structure of 3-Amino-N-butylbenzenesulfonamide is represented by the SMILES string CCCCNS(=O)(=O)c1cccc(N)c1 . The compound has a molecular weight of 228.31 g/mol .Physical And Chemical Properties Analysis
The compound has a melting point of 73-77 °C . It has a molecular weight of 228.31 g/mol and a molecular formula of C10H16N2O2S .Scientific Research Applications
Enzyme Inhibition
3-Amino-N-butylbenzenesulfonamide has been utilized in studies focusing on the inhibition of enzymes . It acts as an enzyme inhibitor by binding to the active site of the enzyme, consequently obstructing substrate binding .
Folate Metabolism
This compound has been used in research related to folate metabolism . Specifically, it has been used in studies focusing on the inhibition of dihydrofolate reductase, an enzyme that plays a vital role in folate metabolism .
Cell Signaling Pathways
3-Amino-N-butylbenzenesulfonamide has been used in investigations targeting the inhibition of protein tyrosine phosphatases . These are key regulators of cell signaling pathways .
Purine Metabolism
This compound has been instrumental in studies investigating the inhibition of xanthine oxidase , an enzyme involved in purine metabolism .
Proteomics Research
3-Amino-N-butylbenzenesulfonamide is a useful sulfonamide for proteomics research . Proteomics is a large-scale study of proteins, particularly their structures and functions .
Biochemical Effects
This molecule exhibits versatility, making it suitable for various experiments exploring biochemical effects .
Mechanism of Action
Sulfonamides, such as 3-Amino-N-butylbenzenesulfonamide, are known to act as enzyme inhibitors by binding to the active site of the enzyme, obstructing substrate binding . They are competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid, which is essential for the further production of DNA in bacteria .
Safety and Hazards
properties
IUPAC Name |
3-amino-N-butylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2S/c1-2-3-7-12-15(13,14)10-6-4-5-9(11)8-10/h4-6,8,12H,2-3,7,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGOUCTJBESOZIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNS(=O)(=O)C1=CC=CC(=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50408678 |
Source
|
| Record name | N-Butyl 3-Aminobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50408678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-N-butylbenzenesulfonamide | |
CAS RN |
143173-93-7 |
Source
|
| Record name | 3-Amino-N-butylbenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=143173-93-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Butyl 3-Aminobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50408678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-N-butylbenzenesulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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